Cas no 2171464-62-1 (4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid)

• Product Name: 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid
• CAS No: 2171464-62-1
• MF: C₂₁H₁₇F₃N₂O₄
• MW: 418.365895986557
• CID: 5760534
• PubChem ID: 165531462
• Update Time: 2025-05-20

4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171464-62-1
• 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanoic acid
• EN300-1299671
• 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid

• Inchi： 1S/C21H17F3N2O4/c22-21(23,24)12(10-25)9-18(19(27)28)26-20(29)30-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9,11H2,(H,26,29)(H,27,28)
• InChI Key： DHHXJWRSXVYYHO-UHFFFAOYSA-N
• SMILES： FC(C(C#N)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 418.11404151g/mol
• Monoisotopic Mass: 418.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid

Introduction to 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic Acid (CAS No. 2171464-62-1)

4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and its CAS number 2171464-62-1, represents a pinnacle of molecular design, integrating multiple functional groups that make it a versatile intermediate in the synthesis of biologically active molecules. The presence of a cyano group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a trifluoropentanoic acid moiety contributes to its complex reactivity and potential applications in drug development.

The Fmoc protecting group is particularly noteworthy as it is widely employed in peptide synthesis due to its stability under basic conditions and ease of removal. This feature makes 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid an invaluable building block for constructing peptide-like structures or for use in solid-phase peptide synthesis (SPPS). The trifluoropentanoic acid component introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. This combination of features positions the compound as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic properties of such complex molecules with greater accuracy. Studies have indicated that compounds incorporating trifluoromethyl groups often exhibit improved pharmacological profiles due to their ability to modulate enzyme interactions and receptor binding. The cyano group further contributes to the electronic properties of the molecule, potentially influencing its interaction with biological targets. These insights are derived from high-throughput virtual screening and molecular dynamics simulations, which are increasingly becoming integral tools in the early stages of drug discovery.

In the realm of synthetic methodologies, 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid has been utilized as a key intermediate in the synthesis of novel heterocyclic compounds. Heterocycles are known for their diverse biological activities and are prevalent in many therapeutic agents. The trifluoropropyl chain not only imparts lipophilicity but also influences the conformational flexibility of the molecule, which can be critical for achieving optimal binding to biological targets. Researchers have leveraged this compound to develop new scaffolds that mimic natural products with known pharmacological effects.

The integration of fluorine atoms into drug candidates has been a cornerstone of modern medicinal chemistry. The electron-withdrawing nature of fluorine can enhance the binding affinity of a molecule to its target by increasing its lipophilicity and altering its electronic distribution. Furthermore, fluorine-labeled compounds are often more amenable to detection using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), facilitating structural elucidation and kinetic studies. The utility of these techniques has been demonstrated in recent publications where 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid was employed to synthesize fluorinated peptides with enhanced stability and bioavailability.

The role of protecting groups in organic synthesis cannot be overstated, as they allow for precise control over reaction pathways and product purity. The Fmoc group is particularly advantageous in peptide chemistry due to its selective deprotection conditions. This feature has enabled the construction of complex peptidomimetics that would be otherwise challenging to synthesize. The presence of both a cyano group and an Fmoc group in 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid provides multiple points for functionalization, making it a versatile tool for synthetic chemists.

Recent research has also highlighted the importance of fluorinated carboxylic acids in drug design. These compounds have been shown to exhibit superior solubility profiles compared to their non-fluorinated counterparts, which is crucial for oral bioavailability. Additionally, the trifluoropropyl moiety can influence the metabolic pathways of a drug candidate by modulating enzyme selectivity. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit reduced susceptibility to cytochrome P450-mediated metabolism, leading to prolonged half-lives and improved therapeutic efficacy.

The application of flow chemistry has opened new avenues for synthesizing complex molecules like 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid with higher efficiency and scalability. Continuous flow reactors allow for precise control over reaction conditions, minimizing side reactions and improving yield. This approach has been particularly beneficial in pharmaceutical manufacturing where reproducibility and scalability are paramount. Recent patents have described flow-based synthetic routes for fluorinated carboxylic acids that incorporate principles similar to those used in the preparation of this compound.

In conclusion, 4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid (CAS No. 2171464-62-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry, with potential applications ranging from peptide synthesis to the development of small-molecule drugs. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will undoubtedly play an integral role in shaping the future of pharmaceutical innovation.